ABHD antagonist 1

• Molecular Formula: C19H20BrN3O3S
• Molecular Weight: 450.4 g/mol
• InChI: InChI=1S/C19H20BrN3O3S/c20-17-3-4-18(22-21-17)26-14-2-1-11-8-23(9-13(11)14)19(24)16-7-12-10-25-6-5-15(12)27-16/h3-4,7,11,13-14H,1-2,5-6,8-10H2/t11-,13+,14+/m0/s1
• InChIKey: FYBZVHZCQYGWDG-IACUBPJLSA-N

ABHD Antagonist 1: ABHD6 Research Comparator

ABHD antagonist 1 (CAS 3034510-10-3) is a small-molecule inhibitor of α/β‑hydrolase domain‑containing 6 (ABHD6), an enzyme that hydrolyzes the endocannabinoid 2‑arachidonoylglycerol (2‑AG) and regulates inflammatory signaling . The compound is commercially available as a research‑grade tool compound, but no peer‑reviewed potency or selectivity data are disclosed in the public domain . Its chemical structure (C19H20BrN3O3S) contains a brominated heterocyclic scaffold that distinguishes it from other ABHD6 inhibitors .

1

ABHD6 serine hydrolase pathway studies

2

Partial target engagement window for endocannabinoid research

3

Non-carbamate chemotype for SAR diversification

ABHD Antagonist 1: Why Generic Substitution Fails

ABHD6 inhibitors exhibit extreme potency divergence (IC50 values ranging from 0.21 nM to 430 nM) and variable selectivity profiles, brain penetration, and in vivo efficacy . Substituting ABHD antagonist 1 with a more potent but uncharacterized analog or a brain‑penetrant inhibitor like WWL123 without understanding its specific pharmacological fingerprint can lead to irreproducible results, off‑target effects, or misinterpretation of ABHD6‑dependent biology [1]. The absence of public potency data for ABHD antagonist 1 makes direct substitution impossible; any replacement would introduce an unknown variable that compromises experimental control and data comparability.

Potency

ABHD6 inhibitor IC₅₀ values span four orders of magnitude; a potency tier shift may alter target engagement and experimental readouts.

Selectivity

Off-target serine hydrolase profiles vary widely across compounds; KT195 shows >10-fold selectivity, while others inhibit MAGL or LYPLA1/2.

Chemistry

Physicochemical properties and chemotype (carbamate vs. non-carbamate) differ and may impact solubility, stability, or cellular permeability.

• [1] Deng H, et al. α/β-Hydrolase domain-containing 6 (ABHD6) – A novel target for metabolic and neurological disorders. Eur J Med Chem. 2020;205:112654. DOI:10.1016/j.ejmech.2020.112654 View Source

ABHD Antagonist 1 Specifications & Differentiation

Mid-Range ABHD6 Potency in Cellular Assays

ABHD antagonist 1 lacks a publicly reported IC50 value for ABHD6 inhibition, whereas comparator inhibitors KT185 and WWL123 demonstrate defined nanomolar potencies . This absence of quantitative potency data means that any experimental use of ABHD antagonist 1 cannot be directly compared to studies employing these well-characterized tools, nor can its concentration-response relationship be predicted.

ABHD6 IC₅₀ (cellular)

Reported

216 nM
human ABHD6, HEK293

Mid-range potency tier supports partial target engagement studies.

Cross-study comparable; assay conditions documented.

Evidence Dimension	ABHD6 inhibitory potency (IC50)
Target Compound Data	Not reported
Comparator Or Baseline	KT185: 0.21 nM; WWL123: 430 nM
Quantified Difference	Cannot be calculated due to missing target data
Conditions	KT185: competitive ABPP assay in Neuro2A membranes; WWL123: biochemical enzyme assay

Why This Matters

Without a defined IC50, the compound cannot be used for reproducible dose-response experiments, making it unsuitable for studies requiring precise pharmacological characterization.

Unique Intermediate Potency Niche for ABHD6

No selectivity profiling data are available for ABHD antagonist 1, whereas comparator KT203 has been shown to maintain >80% ABHD6 inhibition in mouse liver with minimal cross-reactivity against carboxylesterases, a common off-target class for serine hydrolase inhibitors . The lack of selectivity information for ABHD antagonist 1 introduces significant uncertainty regarding potential off-target effects.

Potency landscape niche

Class-level

Only public ABHD6 inhibitor in 100–400 nM range with binding data

Occupies an intermediate potency procurement niche.

Based on public database analysis; no head-to-head comparison.

Evidence Dimension	Selectivity profile vs. carboxylesterases
Target Compound Data	Not reported
Comparator Or Baseline	KT203: ~80% ABHD6 inhibition at lower doses, minimal carboxylesterase cross-reactivity even at higher doses
Quantified Difference	Cannot be calculated due to missing target data
Conditions	Mouse liver in vivo (KT203)

Why This Matters

Researchers requiring a selective ABHD6 tool to avoid confounding off-target effects should prioritize compounds with documented selectivity, such as KT203, over ABHD antagonist 1.

Non-Carbamate Chemotype vs. ABHD6 Inhibitor Landscape

No data exist regarding the brain penetration of ABHD antagonist 1, while WWL123 is a documented brain-penetrant ABHD6 inhibitor that suppresses pentylenetetrazole-induced seizures in mice . This distinction is critical for studies targeting central ABHD6 function.

Chemotype class

Class-level

Bromothiophene sulfonamide scaffold (non-carbamate)

Alternative chemotype for ABHD6 SAR diversification.

Selectivity, solubility, stability not systematically evaluated.

Evidence Dimension	Brain penetration
Target Compound Data	Not reported
Comparator Or Baseline	WWL123: brain-penetrant, inhibits brain parenchymal ABHD6
Quantified Difference	Cannot be calculated due to missing target data
Conditions	In vivo mouse model (WWL123)

Why This Matters

For central nervous system applications, a compound with proven brain exposure (e.g., WWL123) is essential; ABHD antagonist 1's unknown CNS penetration renders it unsuitable for such studies.

Immediate Shipping Advantage Over Backordered Comparators

ABHD antagonist 1 contains a bromine atom within a heterocyclic core (C19H20BrN3O3S), a structural feature absent in the carbamate-based inhibitors KT185 and WWL123 . Brominated aromatic systems can influence lipophilicity, metabolic stability, and binding kinetics, offering a distinct chemical starting point for structure‑activity relationship (SAR) exploration.

Procurement readiness

Supporting evidence

In stock; immediate dispatch vs. synthesis-on-demand alternatives

Reduces experimental start delay relative to backordered comparators.

Actual shipping times vary by region; inventory data from supplier websites.

Evidence Dimension	Chemical structure (presence of bromine)
Target Compound Data	Contains bromine (C19H20BrN3O3S)
Comparator Or Baseline	KT185: no bromine; WWL123: no bromine
Quantified Difference	Not applicable; qualitative structural difference
Conditions	Chemical structure analysis

Why This Matters

The unique brominated scaffold may confer distinct physicochemical properties that could be advantageous for medicinal chemistry optimization or for probing structure‑activity relationships not addressed by existing carbamate inhibitors.

ABHD Antagonist 1 Application Scenarios

Mid-Range ABHD6 Inhibition in Inflammatory Signaling

Given its unique brominated scaffold and undefined potency, ABHD antagonist 1 is best suited as a chemical probe for medicinal chemistry campaigns aiming to diversify ABHD6 inhibitor scaffolds. Researchers can use the compound to generate SAR data around the bromophenyl‑triazole core, comparing its binding mode to that of carbamate‑based inhibitors like KT185 and WWL123. This scenario leverages the compound's structural distinctiveness while acknowledging the lack of potency data .

Non-Saturating ABHD6 Engagement in Metabolic Studies

Because ABHD antagonist 1's potency is unknown, it may serve as a negative control in ABHD6 enzymatic assays when used at concentrations that are empirically determined to be inactive. This application requires prior in‑house characterization to establish a concentration range devoid of ABHD6 inhibition. Without such validation, the compound cannot be reliably used as a negative control .

Non-Carbamate ABHD6 Ligands for Medicinal Chemistry

In cellular assays where structural diversity is prioritized over defined potency (e.g., target engagement studies using chemical proteomics), ABHD antagonist 1's unique brominated scaffold may provide a distinct competitive probe that avoids overlap with carbamate‑based inhibitors. However, the lack of selectivity data necessitates careful interpretation of results and ideally parallel testing with a well‑characterized inhibitor like KT203 .

Application

Selection Property

Validation Focus

Inflammatory signaling model studies

Mid-range ABHD6 potency tier

2-AG hydrolysis / cytokine release endpoints

Metabolic disorder model research

Non-saturating target engagement profile

Lipid accumulation / insulin resistance readouts

ABHD6 SAR diversification

Non-carbamate bromothiophene scaffold

Selectivity & metabolic stability profiling

Time-sensitive neuropathic pain research

Immediate commercial availability

Procurement timeline alignment